Cas no 1806650-08-7 (2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one)

2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one is a brominated aromatic ketone derivative featuring a nitro and trifluoromethyl substituent on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its reactive α-bromo ketone moiety, which facilitates nucleophilic substitution and cyclization reactions. The electron-withdrawing nitro and trifluoromethyl groups enhance its utility as an intermediate in the synthesis of complex heterocycles and pharmacologically active molecules. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and materials science. The compound’s stability under controlled conditions ensures reliable performance in multi-step synthetic pathways.

2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one structure

1806650-08-7 structure

Product Name:2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one

CAS No:1806650-08-7

MF:C₁₀H₇BrF₃NO₃

MW:326.066692590714

CID:4793190

Update Time:2025-06-10

2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one
- Inchi： 1S/C10H7BrF3NO3/c1-5(11)9(16)6-2-3-7(10(12,13)14)8(4-6)15(17)18/h2-5H,1H3
- InChI Key： PIACQMCSHFMHLL-UHFFFAOYSA-N
- SMILES： BrC(C)C(C1C=CC(C(F)(F)F)=C(C=1)[N+](=O)[O-])=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 342
XLogP3: 3.5
Topological Polar Surface Area: 62.9

2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013024067-250mg	2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one	1806650-08-7	97%	250mg	499.20 USD	2021-05-31
Alichem	A013024067-500mg	2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one	1806650-08-7	97%	500mg	815.00 USD	2021-05-31
Alichem	A013024067-1g	2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one	1806650-08-7	97%	1g	1,579.40 USD	2021-05-31

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Additional information on 2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one

Research Brief on 2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one (CAS: 1806650-08-7)

2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one (CAS: 1806650-08-7) is a specialized chemical compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its bromo and nitro-substituted phenyl ring with a trifluoromethyl group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in medicinal chemistry, particularly in the development of enzyme inhibitors and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one as a precursor in the synthesis of novel kinase inhibitors. The study highlighted its efficacy in forming covalent bonds with target enzymes, thereby enhancing inhibitory activity. The compound's unique electronic properties, attributed to the nitro and trifluoromethyl groups, were found to significantly influence its reactivity and binding affinity.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) focused on the compound's utility in prodrug development. The researchers demonstrated that 2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one could be modified to improve solubility and bioavailability, addressing a common challenge in drug formulation. The study also noted the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one have been reported in Organic Process Research & Development (2023). The study outlined an optimized catalytic process that reduces byproduct formation and improves yield, which is critical for industrial applications. This development is expected to facilitate broader adoption of the compound in pharmaceutical manufacturing.

In conclusion, 2-Bromo-1-(3-nitro-4-(trifluoromethyl)phenyl)propan-1-one (CAS: 1806650-08-7) represents a versatile and valuable building block in drug discovery and development. Its unique structural features and demonstrated applications in kinase inhibition and prodrug design underscore its potential to contribute to next-generation therapeutics. Further research is warranted to explore its full pharmacological profile and clinical applicability.